The SrWO4:RE3+ (RE = Eu, Sm, Pr) fluorescent powders are synthesized using a high-temperature solid-state method. The phase structures and morphologies of the fluorescent powders are examined using X-ray diffraction and field-emission scanning electron microscopy, respectively. The results reveal that pure phase SrWO4 can be prepared via calcination at 900oC for 4 h and that doping with rare-earth ions has no effect on the crystal phase of the fluorescent powders; SrWO4 powders doped with three rare-earth ions all form spherical-like structures. The luminescence properties of the samples are evaluated using a fluorescence spectrometer, and the excitation and emission spectra of the SrWO4:RE3+ (RE = Eu, Sm, Pr) fluorescent powders are analyzed. The results indicate that SrWO4:Eu3+ fluorescent powder can be effectively excited by ultraviolet light at 395 nm and emit red light at 615 nm when a doping concentration of Eu3+ is 7%; Sm3+- and Pr3+-doped SrWO4 can emit red light at 650 and 687 nm when excited at 406 and 460 nm, respectively, with a doping concentration of 5% each. A W-LED device with SrWO4:Eu3+ pink fluorescent powder and a 395-nm UV chip is successfully assembled. The chromaticity coordinates of the device are (0.3055, 0.3532), exhibiting prominent white light. SrWO4:RE3+ (RE = Eu, Sm, Pr) fluorescent powders are expected to be red suorescent powders for UV-excited white LEDs.

Carbon dots (CDs) are of great significance for metal ion detection. Herein, CDs without surface functional groups were synthesized through a simple one-step hydrothermal method using 4,4'-bipyridine as the carbon source. The results showed that the synthesized CDs have good selectivity for Fe3+ detection, and the CDs respond well to metal ions as Lewis bases. This detection method is unlikely to be affected by sewage systems because it has excellent sensitivity. The detection range for Fe3+ concentrations is between 1.0 × 10–8 and 1.0 × 102 mol/L, and the detection limit is 1.0 × 10–8 mol/L.

An extractive visible spectrophotometric procedure has been developed for diazepam (DZ) determination in pure and pharmaceutical forms using methyl orange (MO) and bromophenol blue (BPB) dyes. The proposed method was based on the formation of an ion–pair colored complex between diazepam and indicators via extracting them into chloroform whereby absorbance measured at 411 and 415 nm, respectively. The extracts are intensely colored and very stable at room temperature. The molar absorptivity for DZ–MO and DZ–BPB ion pairs were determined to be 5.3 × 103 and 6.66 × 103 L/mol × cm, respectively. The stoichiometry of the reaction was found to be 1:1 in all cases and the conditional stability constant (Kf ) of the complexes was calculated. The effective range of concentration for an accurate determination as ascertained from Ringbom’s plot was obtained at 16.67–50 μg/mL. The proposed method has been applied successfully to the analysis of drug dosage forms and no interference was observed from common excipients present in pharmaceutical formulations. The results obtained by the proposed method were statistically compared by means of the student t-test and by the variance ratio, and F-test with the HPLC method. Here it is shown to be in excellent agreement with the official method.

One of the potentially transformative areas of scientific development is to achieve superconductivity at room temperature. Recently, the photochemical synthesis was carried out to prepare carbonaceous sulfur hydride (CSH) systems with room-temperature superconductivity at high pressure. In this work, we present a first-principles study aiming to unravel the photoreaction of sulfur with molecular hydrogen using the time-dependent excited-state molecular dynamics (TDESMD) methodology. Individual TDESMD trajectory provides details about reactions that lead to a number of allotropes of sulfur and their hydrogenated forms. Simulated mass spectra based on an ensemble of TDESMD trajectories provide the distribution of sulfanes along reaction pathways. It is found that the photoreaction starts with ring opening of cyclic S8, which may then react with two H radicals to form S8H2 as a result of the homolytic dissociation of H2. The sulfur cluster will undergo the elimination of small fragments, which can later recombine into a variety of sulfanes. The most abundant fragments generated along trajectories are H2S, S4H2, and S8H2. The final sulfur-bearing products are a mixture of sulfanes with various chains and rings. The mechanistic and conformational information obtained from this work allows us to better understand the photoreaction, and potentially, give insights into the preparation of high Tc materials using similar reactants.

The key biophysical characteristics of human skin fibroblasts in the free state and as part of a biomedical cell product (cells with Collost gel carrier) were studied using flow cytometry and fluorescent probes. Data were obtained on preserving the intact state of fibroblasts in combination with the carrier, namely, maintaining the content of ionized calcium, reactive oxygen species in the cell cytoplasm, and the level of microviscosity of the lipid bilayer of cell membranes. Collost gel was shown in this study not to induce oxidative stress in fibroblasts. Cell membranes were not damaged and there is no increase in the content of calcium ions in the fi broblast cytoplasm. The microviscosity of the lipid bilayer of the membranes does not change, which would suggest the possible feasibility of using Collost gel carrier for the formation of a biomedical cell product in cell therapy.

Quantum-chemical modeling of the optimal geometries of naringenin, apigenin, and menadione was performed. Their electronic properties and interactions with artificial liposomal membranes were evaluated using fluorescence probe spectroscopy. The studied flavonoids and quinone interacted strongly with 1,2-dimyristoyl-sn-glycero-3-phosphatidylcholine liposomal membranes according to the fluorescence analysis. The fluorescent probes TMA–DPH and DPH incorporated in the lipid bilayer were used to show that apigenin and naringenin (5–50 μM) and menadione (50 μM) decreased the microfluidity of the liposomal membrane bilayer at different depths with apigenin (but not menadione and naringenin) effectively quenching the fluorescence of TMA–DPH and DPH. Interaction of the studied compounds with the membranes depended on the polarity, volume, geometry, and water solubility of the molecules. The probe Laurdan was used to show that naringenin and apigenin dose-dependently converted the bilayer into a more ordered state while apigenin decreased the ordering of the lipid packing and increased the hydration near the polar head groups due to incorporation of the effectors into the liposomes. The torsion angle between the rings of the planar menadione and apigenin molecules was 180° while that of naringenin was 86.4°. Cranberry flavonoid glycosides (25–50 μg/mL) slightly increased the microfluidity of the liposomal membrane near the polar head groups of the phospholipids.

Trametes versicolor laccase, one of the main enzymes used for the biodegradation of environmental pollutants, has received much attention in the degradation of phenolic pollutants. In this study, the binding energy between the Trametes versicolor laccase and bisphenol E (BPE) is first calculated by means of computational simulation. Moreover, the interaction between Trametes versicolor laccase and bisphenol E is studied with multi-spectroscopy. The results show that bisphenol E can be effectively degraded by crude Trametes versicolor laccase under optimal incubation conditions. The kinetic study is used to characterize the kinetic features of the laccase-catalytic degradation of BPE. The calculation results suggest that the reaction can proceed spontaneously. Spectral analyses show that the secondary structure of laccase is changed after the interaction between laccase and bisphenol E. The degradation efficiency of BPE is up to 93.64% after reacting for 6 h, and the maximum catalytic reaction rate is 0.1764 mg/(L·min). The reactions follow a first-order kinetic equation when the initial concentration of the substrate is lower than 5 mol/L.

Silicon layers with a selenium impurity concentration up to 1021 cm–3, which exceeds the equilibrium solubility limit of this impurity in silicon by four orders of magnitude, were obtained by high-dose ion implantation followed by pulsed laser annealing at pulse energy densities from 0.5 to 2.5 J/cm2. Rutherford backscattering of He+ ions showed that up to 70% of the implemented impurity atoms were localized at silicon crystal-lattice sites after laser annealing. The Se-hyperdoped Si layers were characterized by increased (up to 45–55%) absorption in the spectral range 1100–2400 nm. Thermal treatment (550°C for 30 min followed by 850°C for 5 min) did not increase the IR absorption as compared with the initial Si, which was explained by Se losses resulting from diffusional redistribution. Recrystallization of Si layers amorphized by Se ions and redistribution of the dopant with equilibrium thermal treatment were theoretically evaluated.

Dependences of the morphology and optical properties of silicon nanostructures on the laser ablation synthesis conditions, namely, the laser focusing conditions, laser pulse repetition rate, and temperature and composition of the solution, were established. The obtained regularities were used to develop a method for formation of Si–Ag and Si–Ag–Cu hybrid metal–silicon nanostructures. The obtained broadband absorption of the Si–Ag–Cu nanoparticles is promising for application in nanofluids for photothermal energy conversion of solar radiation.

Sm3+ doped and RE3+ (RE = Dy, Er, Gd, La, Nd, Tb)-co-doped CaB6O10 phosphors were prepared at 800°C by the solid-state reaction method. The obtained powders were structurally characterized by X-ray diffraction and Fourier transform infrared analyses. The influences of co-doping rare earth ions on their luminescent properties were also investigated. The emission spectra of the CaB6O10:Sm3+ phosphors consisted of some sharp emission peaks of Sm3+ ions centered at 561, 601, 649, and 708 nm, generating bright orange–red light. The concentration quenching occurred when x equals 0.05 for CaB6O10:xSm3+ phosphor. No remarkable differences were found from excitation spectra of co-doped phosphors CaB6O10:Sm3+, RE3+ in contrast with that of phosphor CaB6O10:Sm3+. The introduction of charge compensator RE3+ (RE = Dy, Er, Gd, La, Nd, Tb) into the host reduced the luminescence intensity of the CaB6O10:Sm3+ phosphors.